2-Acetyl-3-methylbut-3-en-1-yl acetate

• CAS No.: 61345-97-9
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: (2-acetyl-3-methylbut-3-enyl) acetate
• InChI: InChI=1S/C9H14O3/c1-6(2)9(7(3)10)5-12-8(4)11/h9H,1,5H2,2-4H3
• InChI Key: DMQWBRJUOPURAS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(COC(=O)C)C(=O)C

Description

2-Acetyl-3-methylbut-3-en-1-yl acetate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

256 g (2 mols) of 2-methyl-3-hydroxymethyl-pent-1-en-4-one were boiled for three hours under reflux with 1,000 ml of acetic anhydride. The acetic acid produced, and the excess acetic anhydride, were than distilled off in a waterpump vacuum. The residue was distilled in a high vacuum. 249 g of 2-methyl-3-acetoxymethyl-pent-1-en-4-one of boiling point 52° - 55° C/0.05 mm Hg were obtained.